Cas no 955260-65-8 (3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine)

• Product Name: 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine
• CAS No: 955260-65-8
• MF: C₂₀H₁₅FN₄S₂
• MW: 394.488304376602
• CID: 6221835
• PubChem ID: 16916875
• Update Time: 2025-07-09

3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine
• 5-[6-[(3-fluorophenyl)methylsulfanyl]pyridazin-3-yl]-4-methyl-2-pyridin-3-yl-1,3-thiazole
• SR-01000912231-1
• 3-{[(3-fluorophenyl)methyl]sulfanyl}-6-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyridazine
• 955260-65-8
• AKOS024643207
• F2366-0250
• 5-(6-((3-fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(pyridin-3-yl)thiazole
• SR-01000912231

• Inchi： 1S/C20H15FN4S2/c1-13-19(27-20(23-13)15-5-3-9-22-11-15)17-7-8-18(25-24-17)26-12-14-4-2-6-16(21)10-14/h2-11H,12H2,1H3
• InChI Key： TWEHPQKLQFNTAT-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NC(C)=C1C1=CC=C(N=N1)SCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 394.07221700g/mol
• Monoisotopic Mass: 394.07221700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine

Comprehensive Analysis of 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine (CAS No. 955260-65-8)

The compound 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine (CAS No. 955260-65-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique thiazole and pyridazine core structures, exhibits potential applications in drug discovery and development. Its complex nomenclature reflects the intricate arrangement of functional groups, including a fluorophenyl moiety and a methylsulfanyl linker, which contribute to its distinct physicochemical properties.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine due to their versatility in modulating biological targets. Researchers are particularly intrigued by its potential role in addressing unmet medical needs, such as inflammation and metabolic disorders. The presence of both thiazole and pyridazine rings in its structure makes it a promising candidate for further exploration in structure-activity relationship (SAR) studies.

The synthesis of CAS No. 955260-65-8 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Modern synthetic methodologies, including catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize its production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound and ensuring its quality for research applications.

From a pharmacological perspective, the fluorophenyl group in 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine is noteworthy. Fluorine substitution is a common strategy in drug design to enhance metabolic stability and binding affinity. This feature, combined with the thiazole-pyridazine scaffold, positions the compound as a valuable tool for investigating novel therapeutic mechanisms. Current studies are exploring its interactions with enzymes and receptors, which could lead to breakthroughs in precision medicine.

The compound's relevance extends to the broader context of small-molecule drug discovery, a field that has seen exponential growth due to advancements in computational chemistry and high-throughput screening. Researchers frequently search for terms like "thiazole derivatives," "pyridazine-based drugs," and "fluorinated pharmaceuticals" when investigating similar structures. These keywords reflect the growing demand for innovative compounds that can address complex diseases while minimizing side effects.

In addition to its potential therapeutic applications, CAS No. 955260-65-8 is also of interest in material science. The conjugated system formed by its aromatic rings may exhibit unique electronic properties, making it a candidate for organic semiconductors or fluorescent probes. This dual applicability underscores the compound's versatility and aligns with the interdisciplinary nature of modern scientific research.

As the pharmaceutical industry continues to prioritize targeted therapies, compounds like 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine are likely to remain at the forefront of innovation. Future research directions may include optimizing its bioavailability, exploring its drug-likeness parameters, and evaluating its efficacy in preclinical models. The integration of AI-driven drug design tools could further accelerate these efforts, enabling faster identification of promising candidates.

In summary, 3-{(3-fluorophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine (CAS No. 955260-65-8) represents a fascinating example of how heterocyclic chemistry can drive advancements in both medicine and materials science. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential implications for personalized healthcare and sustainable technology. Researchers and industry professionals alike will undoubtedly continue to explore its capabilities in the years to come.